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Compound of Interest

Compound Name: A 274

Cat. No.: B1666383 Get Quote

The proper disposal of any laboratory chemical is critical for ensuring personnel safety and

environmental protection. Since "A 274" is not a universally recognized chemical identifier, it is

imperative for laboratory personnel to follow a systematic procedure to determine its

characteristics and the corresponding disposal requirements. This guide provides a step-by-

step workflow for researchers, scientists, and drug development professionals to safely

manage and dispose of an unidentified or internally coded chemical like "A 274".

The primary principle of laboratory waste management is that no experiment should begin

without a plan for the disposal of all resulting waste.[1] Ultimate responsibility for proper waste

disposal lies with the generator of the waste.

Step 1: Consult the Safety Data Sheet (SDS)
The most crucial source of information is the Safety Data Sheet (SDS) provided by the

chemical manufacturer. This document is the cornerstone of chemical safety and disposal

planning.

Locate Section 13: Disposal Considerations: This section provides guidance on proper

disposal practices, recycling or reclamation of the chemical and its container, and safe

handling practices.[2][3][4] It may include:

Appropriate disposal containers and methods.[2][4]

Physical and chemical properties that might affect disposal.[2][4]
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Language discouraging sewage disposal.[2][4]

Special precautions for landfills or incineration.[2][4]

Review Other Key Sections: To ensure safe handling during disposal, Section 13 often refers

back to other parts of the SDS.[2][3][4] Pay close attention to:

Section 7: Handling and Storage: Provides guidance on safe handling practices.

Section 8: Exposure Controls/Personal Protection: Details the necessary Personal

Protective Equipment (PPE) such as gloves, goggles, and lab coats.[2]

Section 10: Stability and Reactivity: Describes chemical incompatibilities to avoid

dangerous reactions during storage and disposal.[3]

Step 2: Perform a Hazardous Waste Determination
If the SDS is unavailable or if the substance is a newly synthesized material or a mixture, you

must determine if it qualifies as hazardous waste.[5][6] This process is mandated by the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA).[7][8] A waste is considered hazardous if it is specifically "listed" by the EPA or if it

exhibits one of four "characteristics".[7][9][10]

The EPA maintains lists of chemicals that are automatically considered hazardous waste when

discarded.[7][11]

P-List: Acutely hazardous wastes. These are subject to more stringent quantity limits.[7][9]

[10]

U-List: Toxic wastes.[7][10]

F-List: Wastes from common manufacturing and industrial processes (e.g., spent solvents).

[7][11]

K-List: Wastes from specific industrial sectors (less common in a laboratory setting).[11]

If "A 274" is an unused commercial chemical product and its sole active ingredient appears on

the P or U lists, it is a hazardous waste.[10]
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If the waste is not listed, it must be evaluated for the following four characteristics.[7][9][10]

Characteristic Description EPA Waste Code

Ignitability

Liquids with a flash point below

140°F (60°C), non-liquids that

can cause fire through friction

or spontaneous combustion, or

are ignitable compressed

gases or oxidizers.[5][9]

D001[5]

Corrosivity

Aqueous solutions with a pH

less than or equal to 2, or

greater than or equal to 12.5.

[7][9][10] Liquids that corrode

steel at a rate greater than

6.35 mm per year.[7]

D002[5][7]

Reactivity

Substances that are normally

unstable, react violently with

water, generate toxic gases

when mixed with water, or are

capable of detonation or

explosive reaction.[5][9]

D003[5]

Toxicity

If an extract from the waste,

using the Toxicity

Characteristic Leaching

Procedure (TCLP), contains

any of 40 specific

contaminants at or above the

regulatory concentration limit.

[5]

D004 - D043

The workflow for this determination process can be visualized as follows:
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Begin Waste Determination for 'A 274'

Consult Safety Data Sheet (SDS)

Is the chemical on EPA's P, U, F, or K lists?

Does the waste exhibit Ignitability, Corrosivity, Reactivity, or Toxicity?

No

Waste is HAZARDOUS

Yes

Yes

Waste is NON-HAZARDOUS
(Consult local & institutional policies for disposal)

No

Follow Institutional Hazardous Waste Procedures

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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